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Compound of Interest

Compound Name:
sodium;2-chloro-2,2-

difluoroacetate

Cat. No.: B7725132 Get Quote

This guide provides an in-depth technical overview of sodium chlorodifluoroacetate, a versatile

and reactive reagent pivotal in modern synthetic chemistry. Tailored for researchers, scientists,

and professionals in drug development and agrochemical synthesis, this document moves

beyond a standard safety data sheet to offer a deeper understanding of the compound's

properties, reactivity, and safe handling, with a focus on its primary application as a precursor

to the highly reactive intermediate, difluorocarbene.

At a Glance: Key Chemical and Physical Properties
Sodium chlorodifluoroacetate is a white to off-white crystalline solid. Its utility in organic

synthesis is largely predicated on its thermal instability, which is harnessed to generate

difluorocarbene in a controlled manner. A summary of its key physical and chemical properties

is presented below.
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Property Value Source(s)

Chemical Formula C₂ClF₂NaO₂ [1]

Molecular Weight 152.46 g/mol [1]

CAS Number 1895-39-2 [1]

Melting Point 196-198 °C (decomposes) [2]

Appearance White to off-white solid/powder [2]

Solubility

Soluble in dimethoxyethane,

diglyme, triglyme, and

dimethylformamide.

The Core of its Utility: Generation of
Difluorocarbene and Synthetic Applications
The primary significance of sodium chlorodifluoroacetate in the research and development

landscape lies in its role as a convenient and effective precursor to difluorocarbene (:CF₂), a

highly reactive intermediate. The incorporation of fluorine atoms into organic molecules can

dramatically alter their biological and chemical properties, a strategy frequently employed in the

design of novel pharmaceuticals and agrochemicals.[3]

Mechanism of Difluorocarbene Generation
Upon heating, sodium chlorodifluoroacetate undergoes thermal decomposition. The process is

initiated by decarboxylation to yield a chlorodifluoromethyl anion, which then rapidly eliminates

a chloride ion to afford difluorocarbene.

Caption: Thermal decomposition of sodium chlorodifluoroacetate to generate difluorocarbene.

This in situ generation of difluorocarbene is advantageous as it avoids the handling of gaseous

and often more hazardous carbene precursors. The resulting difluorocarbene is a potent

electrophile that can participate in a variety of chemical transformations.

Applications in Drug Discovery and Development
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The unique reactivity of difluorocarbene makes it a valuable tool for introducing the

difluoromethyl (-CF₂H) and difluoromethylene (-CF₂-) moieties into organic molecules. These

groups can act as bioisosteres for hydroxyl or thiol groups, and their inclusion can enhance

metabolic stability, binding affinity, and lipophilicity of drug candidates.[3]

A notable example of the industrial application of sodium chlorodifluoroacetate is in the second-

generation synthesis of Roflumilast, a phosphodiesterase-4 inhibitor used to treat chronic

obstructive pulmonary disease (COPD). In the synthesis of a key intermediate, 3-

cyclopropylmethoxy-4-difluoromethoxybenzoic acid, sodium chlorodifluoroacetate is used to

introduce the difluoromethoxy group onto a phenolic precursor.[4][5][6][7][8] This method was

found to be preferable to using chlorodifluoromethane due to improved safety, stability, and

scalability.[3]

Furthermore, sodium chlorodifluoroacetate has been employed in the synthesis of a variety of

other bioactive molecules, including:

Difluoromethylation of thiols, nitrogen heterocycles, and selenols.[9]

The preparation of gem-difluorocyclopropanes, which are found in some drug candidates.

[10]

The synthesis of fluorinated oxetanes, a class of compounds with potential applications in

drug discovery.[11]

Use in Agrochemicals
The introduction of fluorine can also enhance the efficacy of herbicides and pesticides. Sodium

chlorodifluoroacetate is used as an active ingredient in some herbicides, leveraging its ability to

selectively target certain plant species.[2][12]

Hazard Identification and Risk Mitigation
While a valuable synthetic tool, sodium chlorodifluoroacetate is a hazardous substance that

requires careful handling. The primary hazards are irritation to the skin, eyes, and respiratory

system.

GHS Hazard Classification:
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Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

The Critical Hazard: Violent Exothermic Decomposition
A significant and potentially severe hazard associated with the use of sodium

chlorodifluoroacetate is the risk of violent exothermic decomposition. This has been specifically

noted in procedures where the reagent is added dropwise to a reaction mixture at elevated

temperatures (e.g., 160 °C). If the reaction temperature is not properly maintained and is

allowed to drop, the unreacted sodium chlorodifluoroacetate can accumulate. A subsequent

increase in temperature can then trigger a rapid, uncontrolled decomposition, leading to a

dangerous release of energy.[9]

Causality: The exothermic nature of the decomposition, coupled with the buildup of the reactant

at lower temperatures, creates the conditions for a runaway reaction. It is imperative that the

reaction temperature is carefully controlled and that the addition of the reagent is only started

once the reaction vessel has reached the target temperature.

Safe Handling and Storage Protocols
A self-validating safety system relies on a combination of engineering controls, personal

protective equipment, and rigorous adherence to established protocols.

Engineering Controls
Ventilation: All work with sodium chlorodifluoroacetate should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood.

Emergency Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact and inhalation.
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PPE Item Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

irritation.

Skin and Body

A lab coat and, for larger

quantities, appropriate

chemical-resistant clothing.

Minimizes the risk of skin

exposure.

Respiratory

In cases of inadequate

ventilation or when handling

large quantities, a NIOSH-

approved respirator for dusts

should be worn.

Prevents inhalation of the

irritant powder.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The compound is hygroscopic; therefore, storage under an inert atmosphere is

recommended.

Keep away from incompatible materials, such as strong oxidizing agents.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Toxicological and Environmental Profile:
Acknowledging Data Gaps
A thorough review of available literature and safety data sheets reveals a notable lack of

specific quantitative toxicological and environmental data for sodium chlorodifluoroacetate.

Toxicological Data
Specific LD50 (oral, dermal) and LC50 (inhalation) values for sodium chlorodifluoroacetate are

not readily available in published literature. While it is classified as a skin, eye, and respiratory

irritant, its acute and chronic toxicity have not been fully investigated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is crucial to distinguish sodium chlorodifluoroacetate from the highly toxic and structurally

related compound, sodium fluoroacetate (CAS 62-74-8). Sodium fluoroacetate is a potent

metabolic poison with a high degree of acute toxicity. The hazards associated with sodium

fluoroacetate should not be directly extrapolated to sodium chlorodifluoroacetate, but this

comparison underscores the need for cautious handling of all organofluorine compounds.

Environmental Fate and Ecotoxicity
Detailed studies on the environmental fate and ecotoxicity of sodium chlorodifluoroacetate are

also limited. However, research on its parent acid, chlorodifluoroacetic acid (CDFA), indicates

that it is persistent in aquatic systems, showing little to no degradation over extended periods.

While CDFA did not appear to pose a significant risk to the aquatic macrophytes tested at

current environmental concentrations, the persistence of such compounds is a point of

environmental consideration. The ultimate environmental impact of sodium

chlorodifluoroacetate will depend on its degradation products, which include sodium chloride,

carbon dioxide, and difluorocarbene. The high reactivity of difluorocarbene suggests it will have

a short lifetime in the environment.

Disposal Considerations
All waste containing sodium chlorodifluoroacetate must be handled as hazardous waste and

disposed of in accordance with local, state, and federal regulations. Do not allow the material to

enter drains or waterways. It is recommended to use a licensed professional waste disposal

service.

Conclusion
Sodium chlorodifluoroacetate is an indispensable reagent for the introduction of fluorine into

organic molecules, with proven applications in the synthesis of pharmaceuticals like

Roflumilast. Its utility, however, is balanced by significant hazards, including its irritant

properties and the potential for violent exothermic decomposition. A comprehensive

understanding of these risks, coupled with stringent adherence to safety protocols, is

paramount for its safe and effective use in a research and development setting. The existing

data gaps in its toxicological and environmental profiles necessitate a cautious and responsible

approach to its handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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